Cas no 67392-87-4 (Drospirenone)

• Product Name: Drospirenone
• CAS No: 67392-87-4
• MF: C₂₄H₃₀O₃
• MW: 366.493207454681
• MDL: MFCD00867350
• CID: 58576
• PubChem ID: 68873
• Update Time: 2026-03-02

Drospirenone Chemical and Physical Properties

Names and Identifiers

• Drospirenone
• 6b,7b
• 15b,16b-dimethylen-3-oxo-17a-pregn-4-ene-21,17-carbolactone
• dihydrospirorenone
• 6-methyleneandrost-4-ene-3,17-dione
• Drospireone
• DROSPIREONE F·S
• arbolactone
• Dorospirenone
• Drospirenon
• Drospirenona
• ZK 3059
• 6b,7b:15b,16b-Dimethylen-3-oxo-17a-pregn-4-ene-21,17-carbolactone
• Dehydrospirorenone
• Drospirenonum
• 1,2-Dihydrospirorenone
• DRSP
• Drospirenonum [INN-Latin]
• Drospirenona [INN-Spanish]
• ZK 30595
• ZK30595
• C24H30O3
• N295J34A25
• DSSTox_RID_81639
• DSSTox_CID_2646

• MDL： MFCD00867350
• Inchi： 1S/C24H30O3/c1-22-6-3-12(25)9-17(22)13-10-14(13)20-16(22)4-7-23(2)21(20)15-11-18(15)24(23)8-5-19(26)27-24/h9,13-16,18,20-21H,3-8,10-11H2,1-2H3/t13-,14+,15-,16+,18+,20-,21+,22-,23+,24+/m1/s1
• InChI Key： METQSPRSQINEEU-HXCATZOESA-N
• SMILES： O1C(CC[C@@]21[C@@]1(C)CC[C@@H]3[C@@]4(C)CCC(C=C4[C@@H]4C[C@@H]4[C@H]3[C@@H]1[C@@H]1C[C@@H]12)=O)=O
• BRN： 4765500

Computed Properties

• Exact Mass: 366.21900
• Monoisotopic Mass: 366.219495
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 0
• Complexity: 828
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4

Experimental Properties

• Color/Form: Powder
• Density: 1.26
• Melting Point: 199.0 to 203.0 deg-C
• Boiling Point: 552.2 oC at 760 mmHg
• Flash Point: 241.6 oC
• Refractive Index: 1.61
• Solubility: DMSO: ≥15
• PSA: 43.37000
• LogP: 4.30590
• Specific Rotation: -180 º (c=0.5, chloroform)
• λmax: 265(MeOH)(lit.)
• Merck: 3454

Drospirenone Security Information

• Signal Word：Danger
• Hazard Statement： H360
• Warning Statement： P201; P202; P281; P308+P313; P405; P501
• Hazard Category Code： 60
• Safety Instruction： 36/37
• RTECS：WH1299000
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Spironolactones and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid lactones Spironolactones and derivatives
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Solvents and Organic Chemicals Organic Compounds

Additional information on Drospirenone

Introduction to Drospirenone (CAS No. 67392-87-4) in Modern Pharmaceutical Research

Drospirenone, a synthetic progestin with the chemical name 17α-(acetoxy)-17β-pregn-4-en-20-yn-3-one, is a compound of significant interest in the field of pharmaceutical chemistry and medicine. With a CAS number of 67392-87-4, this molecule has garnered attention for its unique pharmacological properties and its role in the development of modern therapeutic agents. This article delves into the compound's chemical structure, pharmacological mechanisms, and its latest applications in medical research.

The molecular structure of Drospirenone is characterized by a pregnane backbone with a terminal triple bond at the 20th carbon position and an acetoxy group at the 17α position. This structural configuration imparts upon it distinct biological activities that make it particularly useful in hormonal therapies. Specifically, Drospirenone exhibits anti-androgenic properties, which are derived from its ability to competitively bind to androgen receptors. This binding affinity has made it a valuable component in formulations designed to modulate endocrine systems.

In recent years, Drospirenone has been extensively studied for its potential in treating conditions related to hormonal imbalances. One of the most notable applications is its use in combined oral contraceptives, where it is paired with estrogenic compounds to provide effective birth control while minimizing side effects associated with traditional progestins. The compound's anti-androgenic effects contribute to a reduction in testosterone-mediated side effects, such as hirsutism and acne, making it a favorable choice for women seeking reliable contraception.

Moreover, Drospirenone has shown promise in the management of conditions like polycystic ovary syndrome (PCOS). PCOS is often characterized by hyperandrogenism, and Drospirenone's ability to inhibit androgen receptors helps in mitigating symptoms such as irregular menstrual cycles and excessive hair growth. Clinical trials have demonstrated its efficacy in improving metabolic parameters associated with PCOS, including insulin sensitivity and lipid profiles.

The pharmacological profile of Drospirenone also extends to its anti-inflammatory and anticonvulsant properties. Emerging research suggests that this compound may have therapeutic potential in conditions involving inflammation and seizure disorders. For instance, studies have indicated that Drospirenone can modulate inflammatory pathways by inhibiting the production of pro-inflammatory cytokines. This mechanism has sparked interest in exploring its use as an adjunct therapy in autoimmune diseases where inflammation plays a significant role.

Recent advancements in drug delivery systems have further enhanced the therapeutic applications of Drospirenone. Nanotechnology-based formulations have been developed to improve bioavailability and target specificity, allowing for more efficient treatment regimens. These innovations are particularly relevant in oncology, where Drospirenone is being investigated as a potential chemopreventive agent due to its ability to modulate estrogen receptor activity, which is often dysregulated in certain types of cancer.

The safety profile of Drospirenone has been thoroughly evaluated through extensive clinical research. While generally well-tolerated, studies have highlighted the importance of monitoring certain health parameters when using this compound. For example, long-term use may be associated with changes in lipid metabolism, necessitating regular blood tests to assess cholesterol levels. However, these considerations are balanced by the significant benefits observed in patients receiving Drospirenone-based therapies.

In conclusion, Drospirenone (CAS No. 67392-87-4) represents a cornerstone compound in modern pharmaceutical research. Its unique structural features and multifaceted pharmacological actions make it indispensable in addressing a range of medical conditions. As research continues to uncover new applications and refine delivery methods, Drospirenone is poised to remain at the forefront of therapeutic innovation.